Cas no 1261650-33-2 (2'-Bromomethyl-2,3,4'-trifluorobiphenyl)

• Product Name: 2'-Bromomethyl-2,3,4'-trifluorobiphenyl
• CAS No: 1261650-33-2
• MF: C₁₃H₈BrF₃
• MW: 301.101833343506
• CID: 4996868
• Update Time: 2025-06-08

2'-Bromomethyl-2,3,4'-trifluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Bromomethyl-2,3,4'-trifluorobiphenyl

• Inchi： 1S/C13H8BrF3/c14-7-8-6-9(15)4-5-10(8)11-2-1-3-12(16)13(11)17/h1-6H,7H2
• InChI Key： NCEMJISBCNKKNP-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C1C=CC=C(C=1F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 2'-Bromomethyl-2,3,4'-trifluorobiphenyl

Professional Introduction to 2'-Bromomethyl-2,3,4'-trifluorobiphenyl (CAS No. 1261650-33-2)

2'-Bromomethyl-2,3,4'-trifluorobiphenyl, identified by the Chemical Abstracts Service Number (CAS No. 1261650-33-2), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of brominated biphenyl derivatives, featuring a bromomethyl substituent at the 2'-position and trifluoromethyl groups at the 2- and 4'-positions of the biphenyl core. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The presence of the bromomethyl group (-CH₂Br) in 2'-Bromomethyl-2,3,4'-trifluorobiphenyl provides a reactive site for further functionalization through nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry, where such intermediates are often employed to introduce complex substituents into pharmacophores. The trifluoromethyl groups (-CF₃) enhance the lipophilicity and metabolic stability of the compound, making it an attractive scaffold for drug development.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced physicochemical properties, including improved bioavailability and resistance to metabolic degradation. Studies have demonstrated that the introduction of fluorine atoms into biological targets can modulate binding affinities and selectivity. For instance, fluorinated biphenyl derivatives have been explored as potential candidates for treating neurological disorders, cancer, and infectious diseases. The compound 2'-Bromomethyl-2,3,4'-trifluorobiphenyl represents a promising building block in this context.

One of the most notable applications of 2'-Bromomethyl-2,3,4'-trifluorobiphenyl is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in anticancer therapies. The trifluoromethyl group is known to improve binding interactions with kinase active sites by increasing hydrophobicity and steric hindrance. Additionally, the bromomethyl functionality allows for further derivatization to introduce specific pharmacophoric elements that enhance target specificity.

The compound has also been investigated in the development of liquid crystals and organic semiconductors. The rigid biphenyl core combined with electron-withdrawing trifluoromethyl groups contributes to favorable electronic properties, making it suitable for applications in display technologies and optoelectronic devices. Recent research has shown that derivatives of 2'-Bromomethyl-2,3,4'-trifluorobiphenyl exhibit excellent thermal stability and optical anisotropy, which are critical for high-performance liquid crystal displays.

In terms of synthetic methodologies, 2'-Bromomethyl-2,3,4'-trifluorobiphenyl can be synthesized through various routes, including halogenation reactions on pre-formed biphenyl derivatives and cross-coupling reactions involving trifluorobenzene precursors. Advanced techniques such as palladium-catalyzed Buchwald-Hartwig amination have been employed to introduce nitrogen-containing heterocycles at specific positions on the biphenyl core. These strategies have enabled the preparation of complex molecular architectures with potential therapeutic applications.

The pharmacological profile of 2'-Bromomethyl-2,3,4'-trifluorobiphenyl has been explored in several preclinical studies. Researchers have synthesized a series of analogs by modifying the bromomethyl or trifluoromethyl substituents to evaluate their biological activity. Initial findings suggest that certain derivatives exhibit inhibitory effects on target enzymes with high selectivity. These results underscore the importance of this compound as a versatile scaffold for drug discovery.

The safety and handling of 2'-Bromomethyl-2,3,4'-trifluorobiphenyl are also critical considerations in its application. While it is not classified as a hazardous material under standard regulations, appropriate laboratory practices should be followed to ensure safe handling. This includes using personal protective equipment (PPE) such as gloves and goggles during manipulation and storing the compound in a cool, dry place away from incompatible substances.

In conclusion, 2'-Bromomethyl-2,3,4'-trifluorobiphenyl (CAS No. 1261650-33-2) is a multifunctional compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new therapeutic targets and innovative synthetic strategies, the significance of this compound is expected to grow further.